Cas no 4455-09-8 (2-Phenylethyl 4-methylbenzenesulfonate)
2-Phenylethyl 4-methylbenzenesulfonate is an organic sulfonate ester commonly utilized as an intermediate in synthetic organic chemistry. Its structure, featuring a phenylethyl group linked to a tosylate moiety, makes it valuable for nucleophilic substitution reactions, particularly in the preparation of phenylethyl derivatives. The compound exhibits good stability under standard conditions and offers predictable reactivity, facilitating controlled transformations in complex syntheses. Its tosylate group serves as an effective leaving group, enabling efficient alkylation or arylation processes. This reagent is particularly useful in pharmaceutical and fine chemical applications where precise functionalization of aromatic systems is required. Proper handling should account for its potential sensitivity to hydrolysis under acidic or basic conditions.

4455-09-8 structure
Product name:2-Phenylethyl 4-methylbenzenesulfonate
2-Phenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, 2-phenylethyl ester
- Phenethyl p-Toluenesulfonate
- 2-Phenylethyl 4-methylbenzenesulfonate
- Pentafluorobenzyl p-toluenesulfonate
- 2-Phenylethyl p-Toluenesulfonate
- p-Toluenesulfonic Acid 2-Phenylethyl Ester
- p-Toluenesulfonic Acid Phenethyl Ester
- PHENETHYL TOSYLATE
- phenethyl 4-methylbenzenesulfonate
- CVPPUZPZPFOFPK-UHFFFAOYSA-N
- C15H16O3S
- Phenylethyl Tosylate
- 2-phenylethyl tosylate
- BARIUM 3-ETHYLHEXANOATE
- ARONIS010130
- C14H9F5O3S
- CVPPUZPZPFOFPK-UHFFFAOYSA-
- SBB006308
- BBL022909
- NSC142250
- 3790AE
- STL065671
- ANW-1
- DTXSID80196218
- EN300-7235630
- CS-0153015
- FT-0635305
- toluene-4-sulfonic acid phenethyl ester
- NSC 142250
- NCGC00161069-01
- 2-Phenylethyl 4-methylbenzenesulfonate #
- MFCD00059322
- phenethyl4-methylbenzenesulfonate
- NCGC00161069-02
- SCHEMBL241683
- InChI=1/C15H16O3S/c1-13-7-9-15(10-8-13)19(16,17)18-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
- 4455-09-8
- 2-phenylethyl 4-methylbenzene-1-sulfonate
- AKOS000499138
- VS-07277
- D82117
- T0270
- NSC-142250
- DB-051228
-
- MDL: MFCD06248628
- Inchi: 1S/C15H16O3S/c1-13-7-9-15(10-8-13)19(16,17)18-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
- InChI Key: CVPPUZPZPFOFPK-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 276.08200
- Monoisotopic Mass: 276.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 51.8
- XLogP3: 3.4
Experimental Properties
- Color/Form: Uncertain
- Melting Point: 38.0 to 41.0 deg-C
- PSA: 51.75000
- LogP: 4.02380
- Solubility: Uncertain
2-Phenylethyl 4-methylbenzenesulfonate Security Information
2-Phenylethyl 4-methylbenzenesulfonate Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Phenylethyl 4-methylbenzenesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A595076-1g |
Phenethyl 4-methylbenzenesulfonate |
4455-09-8 | 98% | 1g |
$8.0 | 2024-07-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1223655-5g |
Phenethyl 4-methylbenzenesulfonate |
4455-09-8 | 98% | 5g |
¥630 | 2023-04-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1223655-1g |
Phenethyl 4-methylbenzenesulfonate |
4455-09-8 | 98% | 1g |
¥193 | 2023-04-14 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P85850-1g |
Phenethyl 4-methylbenzenesulfonate |
4455-09-8 | 98% | 1g |
¥31.0 | 2024-07-19 | |
abcr | AB250532-25 g |
Phenethyl p-toluenesulfonate, 98%; . |
4455-09-8 | 98% | 25g |
€139.10 | 2023-04-27 | |
eNovation Chemicals LLC | D748821-100g |
PENTAFLUOROBENZYL P-TOLUENESULFONATE |
4455-09-8 | 98% | 100g |
$185 | 2024-06-07 | |
Enamine | EN300-7235630-0.5g |
2-phenylethyl 4-methylbenzene-1-sulfonate |
4455-09-8 | 0.5g |
$370.0 | 2023-05-30 | ||
abcr | AB250532-25g |
Phenethyl p-toluenesulfonate, 98%; . |
4455-09-8 | 98% | 25g |
€139.10 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-474209-25 g |
Phenethyl p-Toluenesulfonate, |
4455-09-8 | 25g |
¥1,504.00 | 2023-07-11 | ||
A2B Chem LLC | AB78121-5g |
p-Toluenesulfonic acid phenethyl ester |
4455-09-8 | 98% | 5g |
$16.00 | 2024-04-20 |
2-Phenylethyl 4-methylbenzenesulfonate Related Literature
-
Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
-
Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
-
G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
-
Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
-
Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
4455-09-8 (2-Phenylethyl 4-methylbenzenesulfonate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4455-09-8)2-Phenylethyl 4-methylbenzenesulfonate

Purity:99%
Quantity:100g
Price ($):186.0